Cas no 2253165-55-6 (Bis(fluorosulfonyl)azanide;trihexyl(tetradecyl)phosphanium)

• Product Name: Bis(fluorosulfonyl)azanide;trihexyl(tetradecyl)phosphanium
• CAS No: 2253165-55-6
• MF: C₃₂H₆₈F₂NO₄PS₂
• MW: 663.987195968628
• CID: 6787759
• PubChem ID: 171366012
• Update Time: 2026-03-12

Bis(fluorosulfonyl)azanide;trihexyl(tetradecyl)phosphanium Chemical and Physical Properties

Names and Identifiers

• 2253165-55-6
• Trihexyltetradecylphosphonium bis(fluorosulfonyl)imide
• Bis(fluorosulfonyl)azanide;trihexyl(tetradecyl)phosphanium

• Inchi： 1S/C32H68P.F2NO4S2/c1-5-9-13-17-18-19-20-21-22-23-24-28-32-33(29-25-14-10-6-2,30-26-15-11-7-3)31-27-16-12-8-4;1-8(4,5)3-9(2,6)7/h5-32H2,1-4H3;/q+1;-1
• InChI Key： MIWGSXCOFXJNEJ-UHFFFAOYSA-N
• SMILES： S([N-]S(=O)(=O)F)(=O)(=O)F.[P+](CCCCCC)(CCCCCC)(CCCCCC)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 663.42954532g/mol
• Monoisotopic Mass: 663.42954532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 30
• Complexity: 550
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86Ų

Additional information on Bis(fluorosulfonyl)azanide;trihexyl(tetradecyl)phosphanium

Bis(fluorosulfonyl)azanide;trihexyl(tetradecyl)phosphanium and Its Applications in Modern Chemical Research

The compound with the CAS number 2253165-55-6 is a fascinating molecule known as Bis(fluorosulfonyl)azanide;trihexyl(tetradecyl)phosphanium. This unique chemical entity has garnered significant attention in the field of pharmaceuticals and materials science due to its versatile properties and potential applications. The compound's structure, comprising a fluorosulfonyl azanide moiety and a trihexyl(tetradecyl)phosphanium cation, endows it with distinctive reactivity and stability, making it a valuable tool in synthetic chemistry and industrial processes.

In recent years, the study of organofluorine compounds has seen remarkable advancements, particularly in the development of novel pharmaceuticals and agrochemicals. The presence of fluorine atoms in molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. Bis(fluorosulfonyl)azanide;trihexyl(tetradecyl)phosphanium exemplifies this trend, as its fluorosulfonyl azanide group can serve as a powerful electrophile in various synthetic transformations. This property has been exploited in the synthesis of complex organic molecules, including drug candidates and functional materials.

One of the most intriguing aspects of this compound is its role as a ligand in transition metal catalysis. The phosphanium cation can coordinate with various transition metals, forming stable complexes that are highly effective in catalyzing cross-coupling reactions. These reactions are pivotal in the synthesis of fine chemicals and pharmaceuticals, enabling the construction of complex molecular architectures with high precision. The latest research has demonstrated that Bis(fluorosulfonyl)azanide;trihexyl(tetradecyl)phosphanium can enhance the efficiency of palladium-catalyzed reactions, leading to improved yields and selectivity.

The compound's unique electronic properties also make it a promising candidate for applications in materials science. Fluorosulfonyl azanides are known for their strong electron-withdrawing capabilities, which can influence the electronic structure of adjacent molecules. This feature has been utilized in the design of organic semiconductors and light-emitting diodes (OLEDs). In these applications, Bis(fluorosulfonyl)azanide;trihexyl(tetradecyl)phosphanium acts as an electron-transport material, improving the performance of electronic devices by facilitating charge injection and transport.

Furthermore, the compound's stability under various conditions makes it suitable for industrial-scale applications. Its resistance to hydrolysis and oxidation allows it to be stored and handled under ambient conditions without significant degradation. This stability is particularly important in pharmaceutical manufacturing, where consistency and reliability are paramount. The use of Bis(fluorosulfonyl)azanide;trihexyl(tetradecyl)phosphanium as an intermediate in drug synthesis ensures that the final product meets stringent quality standards.

The latest research has also explored the potential of this compound in green chemistry initiatives. By replacing traditional catalysts with more sustainable alternatives, researchers aim to minimize the environmental impact of chemical processes. Bis(fluorosulfonyl)azanide;trihexyl(tetradecyl)phosphanium has been shown to exhibit high catalytic activity while requiring less energy input compared to conventional methods. This aligns with global efforts to develop more eco-friendly chemical technologies.

In conclusion, Bis(fluorosulfonyl)azanide;trihexyl(tetradecyl)phosphanium (CAS no. 2253165-55-6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and catalysis. Its unique structural features enable it to participate in a wide range of chemical reactions, making it a valuable tool for researchers and industry professionals alike. As our understanding of organofluorine chemistry continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of chemical innovation.